Cas no 2097976-05-9 (Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate)

Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate
- Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate
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- Inchi: 1S/C13H22N2O2/c1-5-10-9-15(7-6-11(10)8-14)12(16)17-13(2,3)4/h10-11H,5-7,9H2,1-4H3
- InChI Key: BIGZWKWQKYFLQI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C#N)C(CC)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 324
- XLogP3: 2.1
- Topological Polar Surface Area: 53.3
Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-2227-1g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 1g |
$532.0 | 2023-09-07 | |
Life Chemicals | F1907-2227-5g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 5g |
$1596.0 | 2023-09-07 | |
Life Chemicals | F1907-2227-10g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 10g |
$2234.0 | 2023-09-07 | |
Life Chemicals | F1907-2227-0.25g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 0.25g |
$479.0 | 2023-09-07 | |
TRC | T310646-100mg |
tert-Butyl 4-Cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 100mg |
$ 135.00 | 2022-06-02 | ||
Life Chemicals | F1907-2227-0.5g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 0.5g |
$505.0 | 2023-09-07 | |
TRC | T310646-500mg |
tert-Butyl 4-Cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 500mg |
$ 500.00 | 2022-06-02 | ||
Life Chemicals | F1907-2227-2.5g |
tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 95%+ | 2.5g |
$1064.0 | 2023-09-07 | |
TRC | T310646-1g |
tert-Butyl 4-Cyano-3-ethylpiperidine-1-carboxylate |
2097976-05-9 | 1g |
$ 775.00 | 2022-06-02 |
Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate Related Literature
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
Additional information on Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate
Comprehensive Overview of Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate (CAS No. 2097976-05-9)
Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate (CAS No. 2097976-05-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine ring with cyano and ethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.
The compound's tert-butyl carboxylate group enhances its stability, making it suitable for various synthetic transformations. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. With the growing demand for neuroprotective agents and neuromodulators, Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate has gained attention as a precursor for novel drug candidates. Its CAS number 2097976-05-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
From a synthetic chemistry perspective, this compound exemplifies the importance of N-Boc protection strategies in organic synthesis. The Boc group (tert-butoxycarbonyl) is a cornerstone in peptide and heterocycle chemistry, enabling selective reactions under mild conditions. This aligns with the current trend toward green chemistry and sustainable methodologies, as researchers seek eco-friendly alternatives for complex syntheses. The compound's 4-cyano-3-ethylpiperidine backbone also offers versatility in designing chiral catalysts and ligands, addressing the demand for enantioselective transformations.
In the context of AI-driven drug discovery, Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate is often discussed in computational chemistry forums. Its structural features are analyzed using molecular docking and quantum mechanical calculations to predict interactions with biological targets. This synergy between experimental and in silico approaches underscores the compound's role in accelerating hit-to-lead optimization—a critical phase in pharmaceutical development.
The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are frequently queried in chemical databases. These parameters are essential for ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key focus area for regulatory compliance in drug design. Additionally, its crystalline form and solubility are investigated to optimize formulation processes, addressing challenges in drug delivery systems.
Beyond pharmaceuticals, Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate finds niche applications in advanced material science. Its incorporation into polymeric matrices or coordination complexes is explored for developing functional materials with tailored properties. This interdisciplinary appeal makes it a subject of interest in journals covering supramolecular chemistry and nanotechnology.
In summary, Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate (CAS No. 2097976-05-9) is a multifaceted compound bridging gaps between synthetic chemistry, drug discovery, and material innovation. Its structural elegance and functional adaptability position it as a pivotal tool in addressing contemporary scientific challenges, from neurodegenerative diseases to smart materials.
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